Benzyl 3,5-dioxopiperidine-1-carboxylate

• IUPAC Name: benzyl 3,5-dioxopiperidine-1-carboxylate
• InChI: InChI=1S/C13H13NO4/c15-11-6-12(16)8-14(7-11)13(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key: LWXKJIHFJCWJGM-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CN(CC1=O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H13NO4
• DSSTOX Substance ID: DTXSID601246629
• Molecular Weight: 247.25 g/mol
• CAS No.: 1228631-19-3

Description

Benzyl 3,5-dioxopiperidine-1-carboxylate is a chemical compound with the CAS Number: 1228631-19-3. It has a molecular weight of 247.25. The IUPAC name for this compound is benzyl 3,5-dioxo-1-piperidinecarboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H13NO4/c15-11-6-12 (16)8-14 (7-11)13 (17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2. This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Synthesis of Biologically Active Compounds

Benzyl 3,5-dioxopiperidine-1-carboxylate plays a role in the enantioselective benzylation of methyl 4-oxo-3-piperidinecarboxylate. This process is significant in the preparation of compounds with a chiral 3-benzylpiperidine backbone, which are often found in biologically active compounds (Wang et al., 2018).

Formation of Porous Three-Dimensional Networks

In crystallography, derivatives of this compound are used to form intricate molecular structures. For example, the tert-Butyl 4-carbamoyl-3-methoxyimino-4-methylpiperidine-1-carboxylate is synthesized through a multi-step reaction starting from ethyl N-benzyl-3-oxopiperidine-4-carboxylate, leading to structures with intermolecular N—H⋯O hydrogen bonds forming porous three-dimensional networks (Wang et al., 2008).

Intermediate in Protein Tyrosine Kinase Jak3 Inhibitor Synthesis

This compound derivatives also serve as intermediates in synthesizing novel protein tyrosine kinase Jak3 inhibitors. This highlights its potential in pharmaceutical applications, particularly in designing new therapeutic agents (Chen Xin-zhi, 2011).

Development of Anti-Psoriasis Agents

The compound is instrumental in synthesizing thalidomide derivatives for potential anti-psoriasis treatments. This application signifies its contribution to developing new treatments for chronic skin conditions (Tang et al., 2018).

Photophysical Properties in Lanthanide-based Coordination Polymers

In material science, derivatives of this compound are used in creating lanthanide-based coordination polymers. These compounds are significant for their photophysical properties, useful in various optical and electronic applications (Sivakumar et al., 2011).

Safety and Hazards

The compound is associated with several hazard statements: H302, H315, H319, H335. These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling.